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Introduction

Birelentinib (DZD8586) is a novel, orally bioavailable, non-covalent dual inhibitor of Lyn
tyrosine kinase (LYN) and Bruton's tyrosine kinase (BTK).[1] By targeting both BTK-dependent
and -independent B-cell receptor (BCR) signaling pathways, Birelentinib presents a promising
therapeutic strategy for various B-cell non-Hodgkin lymphomas (B-NHLS), including those with
acquired resistance to other BTK inhibitors.[1][2][3] A key feature of Birelentinib is its excellent
penetration of the blood-brain barrier (BBB), making it a potential treatment for central nervous
system (CNS) lymphoma.[1]

These application notes provide a comprehensive overview of the recommended dosages and
detailed protocols for the use of Birelentinib in preclinical in vivo animal models of B-NHL,
based on available preclinical data.

Mechanism of Action: Dual LYN/BTK Inhibition
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Birelentinib's unique mechanism of action involves the simultaneous inhibition of two key
kinases in the BCR signaling pathway:

e Bruton's Tyrosine Kinase (BTK): A critical enzyme for B-cell proliferation, differentiation, and
survival.

e Lyn Tyrosine Kinase (LYN): A Src family kinase that acts upstream of BTK and can mediate
BTK-independent BCR signaling, a known mechanism of resistance to BTK-only inhibitors.

By inhibiting both LYN and BTK, Birelentinib effectively blocks downstream signaling, leading
to potent anti-proliferative effects and induction of cell death in various B-NHL cell lines.[1]
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Figure 1: Simplified signaling pathway of Birelentinib's dual inhibition of LYN and BTK.

Recommended In Vivo Dosage and Efficacy

Preclinical studies in animal models of B-NHL have demonstrated dose-dependent anti-tumor
efficacy of Birelentinib.
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. Dosing Key Efficacy
Animal Model Tumor Model . T Reference
Regimen Findings
Dose-dependent
Oral tumor growth
Subcutaneous B- o ) o
Mouse administration, = inhibition and [1]
NHL Xenograft
50 mg/kg tumor
regression.
Profound tumor
Oral o
CNS Lymphoma o ) growth inhibition
Mouse administration, =
Model and tumor
50 mg/kg )
regression.

Note: The specific B-NHL cell lines used to establish these xenograft models are not publicly

available at this time. Researchers should select cell lines relevant to their specific research

guestions.

Pharmacokinetic Profile in Animal Models

Birelentinib exhibits excellent BBB penetration, a critical characteristic for treating CNS

lymphomas.

Species Parameter

Value

Significance Reference

Rat Kpuu,CSF

1.2

Indicates a high
unbound
concentration of

the drug in the [1]
cerebrospinal

fluid relative to

plasma.

Monkey Kpuu,CSF

13

Confirms

excellent BBB
penetration in a [1]
non-rodent

species.
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Kpuu,CSF: Unbound brain-to-plasma concentration ratio.

Experimental Protocols

The following are detailed protocols for establishing and utilizing subcutaneous and CNS
lymphoma xenograft models to evaluate the efficacy of Birelentinib.

Protocol 1: Subcutaneous B-NHL Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Birelentinib in a subcutaneous B-NHL mouse
model.

Materials:

Birelentinib (DZD8586)

» Vehicle for oral gavage (e.g., 0.5% methylcellulose in sterile water)

e Immunocompromised mice (e.g., NOD/SCID or similar strain)

e Selected human B-NHL cell line

o Cell culture medium and supplements

o Matrigel (or similar basement membrane matrix)

o Sterile syringes and gavage needles

 Calipers for tumor measurement

Procedure:

e Cell Culture: Culture the chosen B-NHL cell line according to standard protocols.

e Cell Preparation for Implantation:

o Harvest cells during the logarithmic growth phase.

o Wash the cells with sterile phosphate-buffered saline (PBS).
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o Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x
107 cells/100 pL. Keep the cell suspension on ice.

e Tumor Implantation:

o Anesthetize the mice.

o Subcutaneously inject 100 uL of the cell suspension into the flank of each mouse.
e Tumor Growth Monitoring:

o Monitor the mice for tumor growth.

o Once tumors are palpable and have reached a predetermined size (e.g., 100-200 mm3),
randomize the mice into treatment and control groups.

o Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using
the formula: (Length x Width?)/2.

o Birelentinib Administration:

o Prepare a fresh formulation of Birelentinib in the vehicle at the desired concentrations
(e.g., 25 mg/kg, 50 mg/kg, and 100 mg/kg).

o Administer Birelentinib or vehicle to the respective groups via oral gavage once daily.
o Efficacy Assessment:

o Continue treatment for a predetermined period (e.g., 21-28 days) or until the tumors in the
control group reach a specified endpoint.

o Monitor animal body weight and overall health throughout the study.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight, histopathology, biomarker analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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